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Compound of Interest

Compound Name: N-Butoxyacetamide

Cat. No.: B15428253

An In-depth Technical Guide to N-
Butylacetamide

Note on Nomenclature: The topic specified was "N-Butoxyacetamide."” However, a
comprehensive search of chemical literature and databases reveals a scarcity of information on
this compound. It is highly likely that the intended compound of interest is the structurally
similar and well-documented N-Butylacetamide. This guide will, therefore, focus on N-
Butylacetamide. Chemically, "butoxy" refers to a CaHsO- group, which would make N-
Butoxyacetamide (CHsCONHOC4H»s) an N-alkoxyamide. In contrast, "butyl" refers to a CaHo-
group, making N-Butylacetamide (CHsCONHC4H»s) an N-alkylamide, which is a more common
functional group.

Chemical Structure and Formula

N-Butylacetamide is a monosubstituted amide with a linear butyl group attached to the nitrogen
atom of an acetamide.

Chemical Formula: CeH13NO

IUPAC Name: N-butylacetamide[1]

CAS Registry Number: 1119-49-9[1]

Canonical SMILES: CCCCNC(=0)C
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« InChl: InChl=1S/C6H13NO/c1-3-4-5-7-6(2)8/h3-5H2,1-2H3,(H,7,8)[1]

e InChiKey: GYLDXXLIMRTVSS-UHFFFAOYSA-N[1]

Physicochemical Properties

The following table summarizes the key quantitative data for N-Butylacetamide.

Property Value Source(s)
Molecular Weight 115.17 g/mol [1]

Boiling Point 229 °C at 760 mmHg

Melting Point -12 °C

Density 0.862 - 0.9 g/mL

Solubility Soluble in water [2]

Experimental Protocol: Synthesis of N-
Butylacetamide

The most common method for synthesizing N-Butylacetamide is the acylation of butylamine
with acetic anhydride.

Materials:

Butylamine

Acetic anhydride

Pyridine (optional, as a catalyst and acid scavenger)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate
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e Round-bottom flask
e Magnetic stirrer

e Dropping funnel

e Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
butylamine (1 equivalent) in diethyl ether.

e Cool the flask in an ice bath.

e Add acetic anhydride (1.1 equivalents) dropwise to the stirred solution of butylamine. If
using, pyridine (1.1 equivalents) can be added to the butylamine solution before the addition
of acetic anhydride.

 After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 2-3 hours.

o Transfer the reaction mixture to a separatory funnel and wash with a saturated sodium
bicarbonate solution to neutralize any excess acetic acid and anhydride.

e Wash the organic layer with water and then with brine.
» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude N-Butylacetamide.

e The product can be further purified by distillation under reduced pressure.
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Biological Activity and Signaling Pathways of a
Derivative

While N-Butylacetamide itself has limited documented biological activity, its derivatives have
been investigated for their therapeutic potential. One such derivative, 2-(benzhydrylsulfinyl)-N-
sec-butylacetamide, isolated from fig fruits, has demonstrated potential as an immune
response modulator.[3] This compound was shown to enhance the phagocytic activity of
macrophages and modulate the release of inflammatory cytokines.[3]

The proposed mechanism involves the activation of NADPH oxidase 2 (NOX2), leading to the
production of reactive oxygen species (ROS), and the modulation of key inflammatory cytokine
levels, including Tumor Necrosis Factor-alpha (TNF-a), Interleukin-2 (IL-2), Interleukin-1 beta
(IL-1B), and Interleukin-17 (IL-17).[3]

Below is a diagram illustrating this signaling pathway.
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Caption: Signaling pathway of 2-(benzhydrylsulfinyl)-N-sec-butylacetamide.

Spectroscopic Data

A variety of spectroscopic data is available for the characterization of N-Butylacetamide,
including:

e Infrared (IR) Spectroscopy[4]
e 1H Nuclear Magnetic Resonance (NMR) Spectroscopy

e 13C Nuclear Magnetic Resonance (NMR) Spectroscopy
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e Mass Spectrometry (MS)[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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